Cas no 5440-16-4 (9H-Purin-6-amine,9-methyl-N-(phenylmethyl)-)

9H-Purin-6-amine,9-methyl-N-(phenylmethyl)- structure
5440-16-4 structure
Product Name:9H-Purin-6-amine,9-methyl-N-(phenylmethyl)-
CAS No:5440-16-4
MF:C13H13N5
MW:239.275821447372
CID:386912
PubChem ID:225611
Update Time:2025-04-19

9H-Purin-6-amine,9-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-methyl-N-(phenylmethyl)-
    • 6-BENZYLAMINO-9-METHYLPURINE
    • N-benzyl-9-methylpurin-6-amine
    • 6-Benzyl-9-methyladenin
    • 6-Benzylamino-9-methylpurin
    • AC1L5E5Y
    • AC1Q4XZP
    • benzyl-(9-methyl-9H-purin-6-yl)-amine
    • CHEBI:318813
    • CHEMBL131098
    • N-6-Benzyl-9-methyl-adenin
    • N6-Benzyl-9-methyladenine
    • N6-Benzyl-9-methyladenosin
    • N-benzyl-9-methyl-9H-purin-6-amine
    • NSC15191
    • SureCN4382069
    • SCHEMBL4382069
    • AKOS015905350
    • 5440-16-4
    • DTXSID70280054
    • NSC-15191
    • L002336
    • Z990825978
    • BDBM50056160
    • Inchi: 1S/C13H13N5/c1-18-9-17-11-12(15-8-16-13(11)18)14-7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,14,15,16)
    • InChI Key: WWWMKWQCRJJMPZ-UHFFFAOYSA-N
    • SMILES: N1(C)C=NC2=C(N=CN=C12)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.11729
  • Monoisotopic Mass: 239.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • PSA: 55.63

9H-Purin-6-amine,9-methyl-N-(phenylmethyl)- Related Literature

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